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For Researchers, Scientists, and Drug Development Professionals

Abstract
(24S)-MC 976 is a synthetic analog of Vitamin D3, belonging to a class of compounds

extensively studied for their potential therapeutic applications. Like the endogenous active form

of vitamin D, 1α,25-dihydroxyvitamin D3 (calcitriol), (24S)-MC 976 is anticipated to exert its

biological effects primarily through the Vitamin D Receptor (VDR). This document provides a

comprehensive overview of the chemical structure, properties, and known biological activities

of (24S)-MC 976, with a focus on its potential as an antiproliferative agent. Detailed

experimental protocols for assessing its efficacy and elucidating its mechanism of action are

also presented.

Chemical Structure and Properties
(24S)-MC 976 is a derivative of Vitamin D3, characterized by specific modifications to the side

chain which are intended to modulate its biological activity and metabolic stability.[1][2]

Table 1: Chemical and Physical Properties of (24S)-MC 976
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Property Value Source

Chemical Formula C27H42O3 [1][2]

Molecular Weight 414.62 g/mol [1][2]

CAS Number 112849-14-6

Synonyms (24S)-MC-976, (24S)-MC976 [1]

Appearance Solid (assumed)

Solubility
Soluble in organic solvents

such as DMSO, ethanol

Storage

Store lyophilized at -20°C,

desiccated. In solution, store at

-20°C and use within 1 month.

[1][2]

Stability
Stable for 36 months in

lyophilized form.[1][2]

Chemical Structure:

While a definitive 2D structure diagram for (24S)-MC 976 is not readily available in public

chemical databases, its systematic name and classification as a (24S)-hydroxy substituted

Vitamin D3 analog would define its structure. The core structure is that of secosterol, common

to all vitamin D compounds, featuring a cleaved B-ring. The "(24S)" designation indicates a

specific stereochemical configuration of a hydroxyl group at the 24th position of the side chain.

Biological Activity and Signaling Pathways
As a Vitamin D3 analog, the primary mechanism of action of (24S)-MC 976 is expected to be

the modulation of gene expression through the Vitamin D Receptor (VDR), a nuclear

transcription factor.[3][4][5]

Vitamin D Receptor (VDR) Signaling Pathway
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The canonical VDR signaling pathway is initiated by the binding of a ligand, such as (24S)-MC
976, to the VDR in the cytoplasm. This binding induces a conformational change in the VDR,

leading to its heterodimerization with the Retinoid X Receptor (RXR). The VDR-RXR

heterodimer then translocates to the nucleus and binds to specific DNA sequences known as

Vitamin D Response Elements (VDREs) in the promoter regions of target genes.[6] This

interaction recruits a complex of co-activator or co-repressor proteins, ultimately leading to the

activation or repression of gene transcription.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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